Cas no 886505-90-4 (3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid)

• Product Name: 3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid
• CAS No: 886505-90-4
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 4788728
• Update Time: 2025-10-29

3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid
• 3-((1-Hydroxycyclohexyl)ethynyl)benzoic acid

• Inchi： 1S/C15H16O3/c16-14(17)13-6-4-5-12(11-13)7-10-15(18)8-2-1-3-9-15/h4-6,11,18H,1-3,8-9H2,(H,16,17)
• InChI Key： AMAIBZFFHTURTF-UHFFFAOYSA-N
• SMILES： OC1(C#CC2C=CC=C(C(=O)O)C=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5

Additional information on 3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid

Research Briefing on 3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid (CAS: 886505-90-4): Recent Advances and Applications

3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid (CAS: 886505-90-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This briefing aims to summarize the latest research findings, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound's structural features, including a hydroxy-cyclohexyl group and a benzoic acid moiety, make it a versatile scaffold for designing novel therapeutic agents. Recent publications highlight its utility in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study demonstrated its efficacy as a precursor in synthesizing potent kinase inhibitors, which show promise in oncology research. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In addition to its role as a synthetic intermediate, 3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid has been investigated for its direct biological activities. A recent preclinical study published in the Journal of Medicinal Chemistry reported its anti-inflammatory properties, mediated through the modulation of NF-κB signaling pathways. The study employed in vitro and in vivo models to validate its efficacy, showing significant reduction in pro-inflammatory cytokines. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Another area of interest is the compound's application in central nervous system (CNS) disorders. Research published in 2024 explored its neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound demonstrated the ability to cross the blood-brain barrier and exhibit antioxidant activity, reducing oxidative stress in neuronal cells. These results underscore its potential as a therapeutic candidate for CNS-related conditions, although further clinical studies are warranted.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, employing green chemistry principles to minimize environmental impact. The improved methodology achieved higher yields and reduced byproducts, making it more feasible for industrial-scale production.

In conclusion, 3-(1-Hydroxy-cyclohexylethynyl)-benzoic acid (CAS: 886505-90-4) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its dual role as a synthetic intermediate and a bioactive molecule highlights its versatility. Future research should focus on elucidating its detailed mechanism of action, optimizing its pharmacokinetic properties, and advancing it through clinical trials to realize its full therapeutic potential.